6-Fluoroisoquinoline-3-carboxylic Acid Hydrochloride: Structural Dynamics, Properties, and Applications in Drug Discovery
6-Fluoroisoquinoline-3-carboxylic Acid Hydrochloride: Structural Dynamics, Properties, and Applications in Drug Discovery
Executive Summary
6-Fluoroisoquinoline-3-carboxylic acid hydrochloride is a highly specialized halogenated heterocyclic building block utilized extensively in modern medicinal chemistry. By integrating an electron-withdrawing fluorine atom onto an isoquinoline-3-carboxylic acid scaffold, this compound serves as a privileged precursor for synthesizing enzyme inhibitors, most notably Hypoxia-Inducible Factor (HIF) prolyl hydroxylase (PHD) inhibitors. This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic rationale behind its structural design, and field-proven experimental protocols for its integration into complex active pharmaceutical ingredients (APIs).
Chemical Identity & Physicochemical Profiling
The compound exists primarily in two forms: the free base and the hydrochloride (HCl) salt. In synthetic applications, the HCl salt is overwhelmingly preferred due to its enhanced stability and solubility profiles.
Quantitative Chemical Data
To facilitate precise stoichiometric calculations and analytical tracking, the core properties of both the free base and the hydrochloride salt are summarized below.
Table 1: Physicochemical and Identification Properties
| Property | Free Base | Hydrochloride Salt |
| CAS Number | 794515-85-8 | 794515-88-1[1] |
| Molecular Formula | C₁₀H₆FNO₂[2] | C₁₀H₇ClFNO₂[3] |
| Molecular Weight | 191.16 g/mol [2] | 227.62 g/mol [3] |
| Monoisotopic Mass | 191.038 Da[2] | N/A (Salt dissociates) |
| Physical Form | Solid / Powder | Powder[1] |
| Storage Temperature | Room Temperature | Room Temperature[1] |
Safety and Handling
When handling the hydrochloride salt, standard laboratory safety protocols must be observed. The compound is classified under the Globally Harmonized System (GHS) with the signal word Warning and the GHS07 (Exclamation mark) pictogram. It carries specific hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].
Structural Rationale: The "Fluorine Effect" and Salt Selection
The design of 6-fluoroisoquinoline-3-carboxylic acid is not arbitrary; it is a masterclass in rational drug design.
The Role of the 6-Fluoro Substituent
Substituting a fluorine atom at the 6-position of the isoquinoline ring introduces several critical pharmacological advantages:
-
Metabolic Shielding: The C-F bond is significantly stronger than a C-H bond. Placing fluorine at the 6-position blocks cytochrome P450-mediated aromatic oxidation at a historically vulnerable site, thereby increasing the biological half-life of the resulting drug.
-
pKa Modulation: Fluorine exerts a strong inductive electron-withdrawing effect (-I), which pulls electron density away from the aromatic system. This lowers the pKa of the basic isoquinoline nitrogen (N2). A less basic nitrogen prevents the molecule from becoming permanently ionized at physiological pH, drastically improving passive membrane permeability.
-
Target Affinity: The highly electronegative fluorine can engage in orthogonal multipolar interactions within the hydrophobic pockets of target enzymes, enhancing binding affinity.
Causality Behind the Hydrochloride Salt
Why source the compound as an HCl salt (CAS 794515-88-1) rather than the free base (CAS 794515-85-8)? The free base of an isoquinoline-3-carboxylic acid naturally forms a zwitterion at neutral pH—the acidic carboxylic acid protonates the basic isoquinoline nitrogen. Zwitterions exhibit exceptionally high crystal lattice energies, rendering them highly insoluble in both water and organic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF). By utilizing the hydrochloride salt, the isoquinoline nitrogen is pre-protonated by HCl, keeping the carboxylic acid unionized. This disrupts the zwitterionic network, ensuring rapid dissolution in polar aprotic solvents (e.g., DMF, DMSO) required for downstream coupling reactions.
Mechanistic Application: HIF Prolyl Hydroxylase Inhibition
Isoquinoline-3-carboxylic acid derivatives are the foundational scaffolds for[4], a novel class of drugs (e.g., Roxadustat) used to treat anemia in chronic kidney disease[].
Mechanism of Action
PHD enzymes regulate the body's response to oxygen. Under normoxic conditions, PHD uses iron (Fe²⁺) and 2-oxoglutarate to hydroxylate the HIF-1α subunit, flagging it for proteasomal degradation. The 6-fluoroisoquinoline-3-carboxylic acid scaffold acts as a 2-oxoglutarate mimetic . The nitrogen at the 2-position and the carboxylic acid at the 3-position act as a bidentate ligand, chelating the active-site Fe²⁺. This blocks the enzyme's activity, stabilizing HIF-1α and triggering the transcription of genes responsible for erythropoiesis (red blood cell production) and angiogenesis[4].
Figure 1: Mechanism of HIF-1α stabilization via PHD enzyme inhibition by isoquinoline derivatives.
Experimental Protocol: HATU-Mediated Amide Coupling
Because the carboxylic acid at C3 is the primary site for structural extension[6], amide coupling is the most common synthetic operation performed on this building block. The following protocol outlines a self-validating system for coupling a primary amine to 6-fluoroisoquinoline-3-carboxylic acid hydrochloride.
Workflow Diagram
Figure 2: Step-by-step experimental workflow for the HATU-mediated amide coupling of 6-Fluoro-IQC.
Step-by-Step Methodology & Causality
Step 1: Reagent Preparation & Salt Neutralization
-
Action: Suspend 6-fluoroisoquinoline-3-carboxylic acid hydrochloride (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) (0.2 M concentration). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise at room temperature.
-
Causality: The HCl salt must be neutralized to free the carboxylic acid for activation. Exactly 3.0 equivalents of DIPEA are required: 1 eq to neutralize the starting material's HCl salt, 1 eq to neutralize the acidic byproduct generated by the coupling agent (HATU), and 1 eq to maintain a basic environment, preventing the incoming amine nucleophile from becoming protonated and unreactive.
Step 2: Carboxylic Acid Activation
-
Action: Add HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) (1.1 eq) in one portion. Stir for 15 minutes.
-
Causality: HATU reacts with the carboxylate to form a highly reactive OAt (7-azabenzotriazole) active ester. The 15-minute pre-activation ensures complete conversion of the acid to the active ester before the amine is introduced, minimizing competing side reactions like dimerization.
Step 3: Nucleophilic Acyl Substitution (Self-Validating Checkpoint)
-
Action: Add the desired primary amine (1.2 eq). Stir for 2-4 hours.
-
Validation: Monitor the reaction via LC-MS. The system is self-validating: the reaction is deemed complete when the mass corresponding to the OAt-active ester disappears, and the mass of the desired amide product (M+H)⁺ becomes the dominant peak.
Step 4: Quenching and Liquid-Liquid Extraction
-
Action: Dilute the reaction mixture with Ethyl Acetate (EtOAc) and quench with saturated aqueous NaHCO₃. Separate the layers. Wash the organic layer sequentially with 1N HCl, water, and brine.
-
Causality: NaHCO₃ hydrolyzes any unreacted active ester and neutralizes residual acid. The 1N HCl wash is critical: it protonates and pulls unreacted aliphatic amines and residual DIPEA into the aqueous layer, effectively purifying the organic phase. The brine wash removes bulk water from the EtOAc.
Step 5: Drying and Purification
-
Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (typically using a Hexane/EtOAc gradient).
-
Causality: Na₂SO₄ acts as a desiccant to remove trace water that could degrade the product during storage. Flash chromatography separates the desired amide from the highly polar HOAt byproduct generated during the HATU coupling.
References
- SYinnovation Co., Ltd. "Product Name : 6-Fluoroisoquinoline-3-carboxylic acid".
- Sigma-Aldrich. "6-fluoroisoquinoline-3-carboxylic acid hydrochloride | 794515-88-1". sigmaaldrich.com.
- PubChemLite. "6-fluoroisoquinoline-3-carboxylic acid (C10H6FNO2)". uni.lu.
- Sapphire Bioscience. "6-Fluoroisoquinoline-3-carboxylic acid hydrochloride". sapphirebioscience.com.
- Google Patents. "CA2866556C - 4-hydroxy-isoquinoline compounds as hif hydroxylase inhibitors". google.com.
- BOC Sciences. "CAS 1421312-35-7 (4-Hydroxy-1-methyl-7-phenoxyisoquinoline-3 ...)". bocsci.com.
- Benchchem. "1-Oxo-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid". benchchem.com.
Sources
- 1. 6-fluoroisoquinoline-3-carboxylic acid hydrochloride | 794515-88-1 [sigmaaldrich.com]
- 2. PubChemLite - 6-fluoroisoquinoline-3-carboxylic acid (C10H6FNO2) [pubchemlite.lcsb.uni.lu]
- 3. Sapphire Bioscience [sapphirebioscience.com]
- 4. CA2866556C - 4 -hydroxy-isoquinoline compounds as hif hydroxylase inhibitors - Google Patents [patents.google.com]
- 6. 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid | 63586-82-3 | Benchchem [benchchem.com]
